Cas no 85312-29-4 (2-Methoxy-5,5-dimethylcyclohex-2-enone)
85312-29-4 structure
Product Name:2-Methoxy-5,5-dimethylcyclohex-2-enone
CAS No:85312-29-4
MF:C9H14O2
MW:154.206263065338
CID:2129466
Update Time:2023-08-04
2-Methoxy-5,5-dimethylcyclohex-2-enone Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-5,5-dimethyl-2-Cyclohexen-1-one
- 2-Methoxy-5,5-dimethylcyclohex-2-enone
- 2-methoxy-5,5-dimethylcyclohex-2-en-1-one
- JRGZHRJEKVTXCX-UHFFFAOYSA-N
- 2-methoxy-5,5-dimethyl-cyclohex-2-enone
- Y6429
-
- Inchi: 1S/C9H14O2/c1-9(2)5-4-8(11-3)7(10)6-9/h4H,5-6H2,1-3H3
- InChI Key: JRGZHRJEKVTXCX-UHFFFAOYSA-N
- SMILES: O(C)C1=CCC(C)(C)CC1=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Topological Polar Surface Area: 26.3
2-Methoxy-5,5-dimethylcyclohex-2-enone Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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